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Compound of Interest

Compound Name:
4-Chloro-3'-fluoro-4'-

methoxybenzophenone

CAS No.: 844885-05-8

Cat. No.: B1302645

Get Quote

Technical Guide: 4-Chloro-3'-fluoro-4'-
methoxybenzophenone
Safety Analysis, Handling Protocols, and Synthetic
Context
Executive Summary
This technical guide provides a comprehensive safety and handling analysis of 4-Chloro-3'-
fluoro-4'-methoxybenzophenone, a specialized halogenated diarylketone intermediate. Often

utilized in the synthesis of kinase inhibitors and photo-active polymers, this compound presents

specific risks associated with halogenated aromatics.

Critical Note on Data Source: As a specialized research intermediate, specific toxicological data

for this exact isomer is limited. The safety profiles detailed below utilize Read-Across

Methodology, extrapolating data from structurally validated analogs (CAS 10547-60-1 and CAS

345-89-1) and established Structure-Activity Relationships (SAR).
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Part 1: Chemical Identity & Structural Significance
The physicochemical behavior of this molecule is dictated by the interplay between the

electron-withdrawing halogen/carbonyl groups and the electron-donating methoxy group.

Property Description

Chemical Name 4-Chloro-3'-fluoro-4'-methoxybenzophenone

Molecular Formula C₁₄H₁₀ClFO₂

Molecular Weight ~264.68 g/mol

Predicted Physical State White to Off-white Crystalline Solid

Solubility Profile
Soluble in DCM, DMSO, Ethyl Acetate; Insoluble

in Water.

Key Functional Groups

Aryl Chloride: Handle for Pd-catalyzed

coupling.Aryl Fluoride: Metabolic stability

enhancer.Methoxy: Electron-donating group

(EDG).

Structural Hazard Logic (DOT Visualization)
The following diagram illustrates how specific structural motifs contribute to the compound's

reactivity and hazard profile.
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Caption: Structural motifs linking chemical functionality to specific safety hazards.
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Part 2: GHS Hazard Analysis & Risk Mitigation
Based on the properties of 4-chloro-4'-methoxybenzophenone (CAS 10547-60-1) and general

benzophenone toxicity, the following GHS classification is applied as a precautionary baseline.

2.1 GHS Classification (Projected)
Skin Corrosion/Irritation: Category 2 (H315)[1]

Serious Eye Damage/Irritation: Category 2A (H319)[1]

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)

Aquatic Toxicity (Chronic): Category 3 or 4 (H412/H413) – Benzophenones are notoriously

persistent in aquatic environments.

2.2 Risk Assessment & Causality
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Hazard Code Risk Description Mechanism & Causality

H315 Causes skin irritation

Lipophilicity: The fluorine and

methoxy substitutions increase

the compound's lipophilicity

(LogP ~3.5-4.0), facilitating

dermal absorption and

interaction with epidermal

lipids.

H319 Causes serious eye irritation

Micro-abrasion/Chemical:

Crystalline dust acts as a

mechanical irritant, while the

chemical nature can disrupt

mucous membranes.

H335 Respiratory irritation

Dust Inhalation: Fine

particulates from solid handling

trigger mucosal inflammation in

the upper respiratory tract.

Warning Photosensitivity

ROS Generation:

Benzophenone cores can

generate Reactive Oxygen

Species (ROS) upon UV

exposure, potentially causing

photo-allergic reactions on

contaminated skin.

Part 3: Handling, Storage, & Stability Protocols[2]
This section outlines the "Self-Validating" protocols required for maintaining compound integrity

and operator safety.

3.1 Storage Architecture
Temperature: Ambient (15–25°C).
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Atmosphere: Store under inert gas (Nitrogen/Argon). Reasoning: While benzophenones are

stable, the electron-rich methoxy ring can be susceptible to oxidative degradation over long

periods.

Light: Amber vials or foil-wrapped containers. Reasoning: Prevents photo-initiated radical

formation via the benzophenone triplet state.

3.2 Personal Protective Equipment (PPE) Matrix
Respiratory: N95 (minimum) or P100 respirator if handling open powder outside a fume

hood.

Hand Protection: Nitrile gloves (Minimum thickness: 0.11mm).

Note: Do not use Latex. Halogenated aromatics can permeate latex structures.

Eye Protection: Chemical safety goggles (ANSI Z87.1). Face shield required during scale-up

(>10g).

Part 4: Emergency Response & Spill Management
4.1 Spill Response Workflow (DOT Visualization)
A systematic approach to solid chemical spills ensures containment and minimizes exposure.
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Caption: Step-by-step workflow for managing solid spills of halogenated benzophenones.

4.2 First Aid Measures
Eye Contact: Rinse cautiously with water for 15 minutes.[2][3] Critical: Lift eyelids to flush

trapped particulates.
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Skin Contact: Wash with soap and water.[4][2][3] Contraindication: Do not use alcohol or

organic solvents on skin; this enhances absorption of the halogenated compound.

Inhalation: Move to fresh air. If wheezing occurs, administer oxygen (trained personnel only).

Part 5: Synthetic Application Context (Researcher
Focus)
For drug development professionals, the safety of the reaction is as critical as the safety of the

reagent.

5.1 Common Reaction Risks
Grignard Reactions: If using this compound as an electrophile (attacking the ketone), ensure

strictly anhydrous conditions. The presence of the aryl chloride allows for competing metal-

halogen exchange if temperatures are not controlled (<0°C).

Suzuki-Miyaura Coupling: This compound is often used to couple at the 4-Chloro position.

Safety Note: Palladium catalysts used here often require phosphine ligands. Treat the

reaction mixture as potentially sensitizing.

5.2 Waste Disposal of Reaction Byproducts
Stream: Halogenated Organic Waste.

Reasoning: Do not mix with general organic waste if incineration protocols differ for

halogenated compounds (due to potential dioxin formation during improper incineration).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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